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Compound of Interest

Compound Name: 1-(Piperidin-2-yl)propan-2-ol

CAS No.: 10047-06-0

Cat. No.: B2945085

Get Quote

Executive Summary
Chemical Name: 1-(Piperidin-2-yl)propan-2-ol[1][2]

CAS Number: 10047-06-0[1][2]

Primary Hazards: Skin/Eye Irritation (Corrosive/Irritant), Acute Toxicity (Oral), Combustible

Liquid.[1]

Waste Classification: Non-Halogenated Organic (Basic).

Critical Restriction:NEVER mix with nitrosating agents (e.g., nitrites, nitrous acid) or strong

oxidizers due to the risk of forming carcinogenic N-nitrosamines or causing exothermic

reactions.[1]

Chemical Profile & Hazard Identification
Understanding the physicochemical properties is the first step in safe disposal. This compound

combines a secondary amine (piperidine ring) with a secondary alcohol.
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Property Description Safety Implication

Functional Groups
Secondary Amine, Secondary

Alcohol

Basic pH; potential for

hydrogen bonding; reacts with

acids.[1]

Acidity/Basicity Basic (Amine)

Must be segregated from

acids. Can cause chemical

burns.

Flammability Combustible Organic

Classify as Ignitable Waste

(D001) if flash point < 60°C

(conservative estimate).

Reactivity Incompatible with Oxidizers

Risk of fire or explosion. Forms

toxic byproducts with nitrites.

[1]

Physical State
Liquid (Viscous) or Low-

Melting Solid

Requires leak-proof secondary

containment.

GHS Classification (Derived):

H301/H302: Toxic/Harmful if swallowed.[3][4]

H314/H315: Causes severe skin burns/irritation.

H319: Causes serious eye irritation.[4][5][6]

Pre-Disposal: Segregation & Storage
Proper segregation is the single most critical step to prevent "lab pack" accidents.

Segregation Rules
Isolate from Acids: As a base, it will react exothermically with strong acids (HCl, H₂SO₄).[1]

Isolate from Oxidizers: Keep away from permanganates, nitrates, and peroxides.[1]
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Strict Nitrosamine Blockade: Ensure no contact with sodium nitrite or nitrosating agents.[1]

Secondary amines can readily form N-nitroso compounds (Class 1 Carcinogens).

Container Requirements
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass. Avoid metals

(aluminum/zinc) that may react with alkaline amines.

Venting: Use vented caps if there is any risk of off-gassing, though standard tight-sealing

caps are preferred for stable storage.[1]

Disposal Workflows
Scenario A: Small-Scale Laboratory Disposal (< 1 Liter)
For research samples, reaction byproducts, or expired reagents.[1]

Identification: Label the container with the full chemical name and "Hazardous Waste -

Organic Alkali."

pH Check: If the waste is an aqueous mixture, verify pH > 7.[1]

Consolidation:

Pour into the "Non-Halogenated Organic Solvents (Basic)" waste stream.

Note: If your facility does not separate Basic/Acidic organics, use the general "Non-

Halogenated Organic" drum but ensure the drum does not contain concentrated acids.

Documentation: Log the volume and concentration in your satellite accumulation area

logbook.

Scenario B: Large-Scale/Process Disposal (> 1 Liter)
For pilot plant or manufacturing waste.[1]

Bulking: Collect in UN-rated steel or poly drums (UN 1A1 or 1H1).

Profiling: Submit a waste profile to your TSDF (Treatment, Storage, and Disposal Facility).[1]
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RCRA Codes: Likely D001 (Ignitable) and potentially D002 (Corrosive, if pH > 12.5). It is

rarely a P- or U-listed waste unless specified by local state variance, but treat as

characteristic hazardous waste.[1]

Disposal Method: High-temperature incineration is the required method to ensure complete

destruction of the piperidine ring.

Decision Logic: Waste Stream Classification
The following logic gate ensures the material ends up in the correct waste stream.

Start: 1-(Piperidin-2-yl)propan-2-ol Waste

Is the waste pure chemical?

Is it mixed with other solvents?

No

Stream A: Non-Halogenated
Organic (Basic)

YesIs the mixture Acidic?

Does mixture contain Halogens?
(DCM, Chloroform)

No

Stream B: Halogenated
Organic Solvent

Yes

No (pH >= 7)

STOP: Neutralize First
(Exothermic Risk)

Yes (pH < 7)
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Click to download full resolution via product page

Figure 1: Decision matrix for classifying piperidine-derivative waste streams.

Emergency Response: Spills
Immediate Action: Evacuate the immediate area if the spill is large (>500 mL) or if vapors are

strong.

Step Action Rationale

1. PPE

Wear nitrile gloves (double

gloved), safety goggles, and a

lab coat.[1]

Protects against skin

absorption and eye damage.

2. Contain

Encircle the spill with

chemically inert absorbent

pillows or socks.

Prevents spread to floor

drains.

3. Neutralize

Apply a weak acid neutralizer

(e.g., Citric Acid or Sodium

Bisulfate) cautiously.[1]

Reduces the alkalinity and

vapor pressure of the amine.

4. Absorb Use Vermiculite or Dry Sand.

Do NOT use cellulose/paper

towels (reaction with

amines/oxidizers can be

unpredictable).

5. Clean

Scoop into a disposal bag/pail.

Wipe area with soap and

water.[5]

Removes final residues.[7]

Spill Workflow Diagram:

Spill Detected Assess Volume & Vapors Ventilate Area Don PPE:
Nitrile Gloves + Goggles Apply Vermiculite/Sand Collect in Sealed Bag

Label as HazWaste

Click to download full resolution via product page
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Figure 2: Operational workflow for managing minor laboratory spills.

Regulatory Compliance (USA/EPA)
RCRA Status: Not explicitly P-listed or U-listed.

Characteristic Codes:

D001 (Ignitable): Applicable if the liquid formulation has a flash point < 60°C.

D002 (Corrosive): Applicable if aqueous pH ≥ 12.5.

Sewer Disposal:Strictly Prohibited. Do not pour down the drain. Piperidine derivatives can be

toxic to aquatic life and disrupt wastewater treatment microorganisms.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 10314, 1-(Piperidin-2-yl)propan-1-ol (Isomer Safety Profile).[1] Retrieved from [Link]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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